Cas no 110234-63-4 (5-Isoxazolamine, 4-(4-chlorophenyl)-3-(trifluoromethyl)-)

• Product Name: 5-Isoxazolamine, 4-(4-chlorophenyl)-3-(trifluoromethyl)-
• CAS No: 110234-63-4
• MF: C₁₀H₆ClF₃N₂O
• MW: 262.615651607513
• CID: 1192191
• Update Time: 2024-08-05

5-Isoxazolamine, 4-(4-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 4-(4-chlorophenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C10H6ClF3N2O/c11-6-3-1-5(2-4-6)7-8(10(12,13)14)16-17-9(7)15/h1-4H,15H2
• InChI Key： WNCYRBCGAUKRGZ-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C2=CC=C(Cl)C=C2)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 262.01218

Experimental Properties

• Density: 1.471±0.06 g/cm3(Predicted)
• Melting Point: 139-141 °C
• Boiling Point: 365.7±42.0 °C(Predicted)
• PSA: 52.05
• pka: -3.42±0.14(Predicted)